Cas no 2060008-19-5 (7-methylquinazoline-4-carboxylic acid)

• Product Name: 7-methylquinazoline-4-carboxylic acid
• CAS No: 2060008-19-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD30476983
• CID: 5163576
• PubChem ID: 125425475
• Update Time: 2025-05-23

7-methylquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinecarboxylic acid, 7-methyl-
• 7-methylquinazoline-4-carboxylic acid

• MDL： MFCD30476983
• Inchi： 1S/C10H8N2O2/c1-6-2-3-7-8(4-6)11-5-12-9(7)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： CYBDJZJYHXSMPQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(C)=C2)=C(C(O)=O)N=C1

Additional information on 7-methylquinazoline-4-carboxylic acid

Recent Advances in the Study of 7-Methylquinazoline-4-Carboxylic Acid (CAS: 2060008-19-5)

7-Methylquinazoline-4-carboxylic acid (CAS: 2060008-19-5) is a quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 7-methylquinazoline-4-carboxylic acid is its application in the design of epidermal growth factor receptor (EGFR) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation tyrosine kinase inhibitors. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its role in oncology, 7-methylquinazoline-4-carboxylic acid has also been investigated for its potential anti-inflammatory properties. A recent preprint on bioRxiv reported that this compound can modulate the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. The researchers employed molecular docking and in vitro assays to elucidate the mechanism of action, suggesting that the compound's carboxylic acid moiety plays a critical role in its interaction with the NF-κB signaling pathway. These findings open new avenues for the development of anti-inflammatory agents based on quinazoline scaffolds.

The synthetic accessibility of 7-methylquinazoline-4-carboxylic acid has also been a focus of recent research. A 2022 paper in Organic Letters described a novel one-pot synthesis method that significantly improves the yield and purity of the compound compared to traditional multi-step approaches. This method leverages a palladium-catalyzed cyclization reaction, which not only streamlines the production process but also reduces the environmental impact by minimizing waste generation. Such advancements are crucial for scaling up the production of this compound for industrial and pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 7-methylquinazoline-4-carboxylic acid derivatives. Issues such as poor solubility, metabolic instability, and off-target effects have been reported in some studies. However, ongoing research is addressing these limitations through the incorporation of prodrug strategies and formulation technologies. For instance, a 2023 study in Molecular Pharmaceutics explored the use of nanoparticle-based delivery systems to enhance the bioavailability and targeted delivery of quinazoline derivatives, including 7-methylquinazoline-4-carboxylic acid.

In conclusion, 7-methylquinazoline-4-carboxylic acid (CAS: 2060008-19-5) continues to be a valuable scaffold in medicinal chemistry, with recent studies highlighting its versatility and potential in multiple therapeutic areas. Future research should focus on optimizing its pharmacokinetic properties and expanding its applications beyond oncology and inflammation. The integration of computational modeling and high-throughput screening techniques will likely play a pivotal role in accelerating the discovery of novel derivatives with improved efficacy and safety profiles.